Cas no 1707735-03-2 (3-(2-Methoxyphenyl)-1,4,7-triazaspiro[4.4]non-3-en-2-one)

• Product Name: 3-(2-Methoxyphenyl)-1,4,7-triazaspiro[4.4]non-3-en-2-one
• CAS No: 1707735-03-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5039154
• Update Time: 2023-08-24

3-(2-Methoxyphenyl)-1,4,7-triazaspiro[4.4]non-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenyl)-1,4,7-triazaspiro[4.4]non-3-en-2-one
• 3-(2-Methoxy-phenyl)-1,4,7-triaza-spiro[4.4]non-3-en-2-one
• A921797

• Inchi： 1S/C13H15N3O2/c1-18-10-5-3-2-4-9(10)11-12(17)16-13(15-11)6-7-14-8-13/h2-5,14H,6-8H2,1H3,(H,16,17)
• InChI Key： JXEYXQSWZQMKBS-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2OC)=NC2(CNCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7